Cas no 1955506-31-6 (1-(1-Azidoethyl)-2-chloro-4-fluorobenzene)

• Product Name: 1-(1-Azidoethyl)-2-chloro-4-fluorobenzene
• CAS No: 1955506-31-6
• MF: C₈H₇ClFN₃
• MW: 199.612683534622
• MDL: MFCD30180843
• CID: 5241551
• PubChem ID: 122360391
• Update Time: 2025-10-28

1-(1-Azidoethyl)-2-chloro-4-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(1-azidoethyl)-2-chloro-4-fluorobenzene
• 1-(1-Azidoethyl)-2-chloro-4-fluorobenzene

• MDL： MFCD30180843
• Inchi： 1S/C8H7ClFN3/c1-5(12-13-11)7-3-2-6(10)4-8(7)9/h2-5H,1H3
• InChI Key： KTRPSVGWBXRKTF-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(C)N=[N+]=[N-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 217
• XLogP3: 3.9
• Topological Polar Surface Area: 14.4

Additional information on 1-(1-Azidoethyl)-2-chloro-4-fluorobenzene

Professional Introduction to Compound with CAS No. 1955506-31-6 and Product Name: 1-(1-Azidoethyl)-2-chloro-4-fluorobenzene

The compound CAS No. 1955506-31-6 and the product name 1-(1-Azidoethyl)-2-chloro-4-fluorobenzene represent a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug development and medicinal chemistry. The presence of both azido and chloro substituents, along with a fluorine atom, makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the pharmaceutical industry has witnessed a surge in the demand for novel compounds that exhibit high specificity and efficacy. The 1-(1-Azidoethyl)-2-chloro-4-fluorobenzene molecule stands out due to its ability to serve as a building block for various pharmacophores. The azido group, in particular, is a valuable functional handle that can be readily transformed into other bioactive moieties through azide-alkyne cycloaddition reactions, such as the well-known Sonogashira coupling. This reaction is widely employed in medicinal chemistry to construct carbon-carbon bonds, enabling the synthesis of complex organic scaffolds.

The chloro and fluorine substituents in the benzene ring contribute to the compound's electronic properties, influencing its reactivity and binding affinity to biological targets. The chloro group, for instance, can participate in nucleophilic substitution reactions, allowing for further functionalization. Meanwhile, the fluorine atom is known for its ability to modulate metabolic stability and binding interactions with enzymes and receptors. These features make 1-(1-Azidoethyl)-2-chloro-4-fluorobenzene an attractive candidate for designing drugs with improved pharmacokinetic profiles.

Recent studies have highlighted the importance of fluorinated aromatic compounds in the development of modern therapeutics. The incorporation of fluorine into drug molecules has been shown to enhance their bioavailability, reduce metabolic degradation, and improve binding affinity. For example, fluoroaromatics are commonly found in antiviral and anticancer agents due to their ability to interact favorably with biological targets. The 1-(1-Azidoethyl)-2-chloro-4-fluorobenzene compound leverages these properties, making it a promising precursor for such applications.

The utility of this compound extends beyond its role as an intermediate in drug synthesis. It has also been explored in materials science and polymer chemistry due to its ability to form stable radicals when subjected to specific conditions. These radicals can be used to generate polymers with tailored properties, such as conductivity or biodegradability. This dual functionality underscores the versatility of 1-(1-Azidoethyl)-2-chloro-4-fluorobenzene, making it a valuable asset in multiple scientific disciplines.

In terms of synthetic methodologies, the preparation of 1-(1-Azidoethyl)-2-chloro-4-fluorobenzene involves a series of well-established reactions that highlight its accessibility. The starting material typically undergoes halogenation followed by nucleophilic substitution with azidoethanol under controlled conditions. This approach ensures high yield and purity, making it suitable for industrial-scale production. Additionally, modern catalytic techniques have been employed to optimize these reactions, reducing waste and improving efficiency.

The impact of this compound on medicinal chemistry is further exemplified by its incorporation into various drug candidates. Researchers have utilized its unique structure to develop molecules with enhanced potency and selectivity against specific disease targets. For instance, derivatives of 1-(1-Azidoethyl)-2-chloro-4-fluorobenzene have shown promise in preclinical studies as inhibitors of kinases and other enzymes implicated in cancer progression. These findings underscore the importance of innovative intermediates like this one in driving forward therapeutic innovation.

As research continues to evolve, the applications of 1-(1-Azidoethyl)-2-chloro-4-fluorobenzene are expected to expand further. Advances in computational chemistry and machine learning are enabling scientists to predict new uses for existing compounds more efficiently than ever before. This compound's structural features make it an ideal candidate for virtual screening campaigns aimed at identifying novel drug candidates or materials with desirable properties.

In conclusion,1-(1-Azidoethyl)-2-chloro-4-fluorobenzene (CAS No. 1955506-31-6) represents a significant contribution to the field of chemical biology and pharmaceutical chemistry. Its unique structural attributes and versatile reactivity make it a valuable tool for researchers seeking to develop new therapeutics or advanced materials. As our understanding of molecular interactions continues to grow, compounds like this one will undoubtedly play an increasingly pivotal role in shaping the future of medicine and materials science.